Cas no 1624970-54-2 (TPE-Ph-CHO)

• Product Name: TPE-Ph-CHO
• CAS No: 1624970-54-2
• MF: C₅₄H₃₆O₄
• MW: 748.861254692078
• MDL: MFCD31700762
• CID: 3037025
• PubChem ID: 101889803
• Update Time: 2025-05-23

TPE-Ph-CHO Chemical and Physical Properties

Names and Identifiers

• 4',4''',4''''',4'''''''-(ethene-1,1,2,2-tetrayl)tetrakis(([1,1'-biphenyl]-4-carbaldehyde))
• 4',4''',4''''',4'''''''-(ethene-1,1,2,2-tetrayl)tetrakis(([1,1'-biphenyl]-4-carbaldehyde)) [1,1'-Biphenyl]-4-carboxaldehyde, 4,4,4,4-(1,2-ethenediylidene)tetrakis-
• 4',4''',4''''',4'''''''-(Ethene-1,1,2,2-tetrayl)tetrakis(biphenyl-4-carbaldehyde)
• 4,4',4'',4'''-[1,1,2,2-Ethenetetrayltetrakis(4,1-phenylene)]tetrakisbenzaldehyde
• 4-[4-[1,2,2-Tris[4-(4-formylphenyl)phenyl]ethenyl]phenyl]benzaldehyde
• TPE-Ph-CHO
• FD10616
• 1624970-54-2
• 4-[4-[1,2,2-tris[4-(4-formylphenyl)phenyl]vinyl]phenyl]benzaldehyde
• BS-44938
• AKOS040768310
• MFCD31700762
• 4'-[1,2,2-tris({4'-formyl-[1,1'-biphenyl]-4-yl})ethenyl]-[1,1'-biphenyl]-4-carbaldehyde
• 4,4,4,4-(ethene-1,1,2,2-tetrayl)tetrakis(([1,1-biphenyl]-4-carbaldehyde))
• CS-0110942
• Tetra-(4-aldehyde-(1,1-biphenyl))ethylene
• YSWG131

• MDL： MFCD31700762
• Inchi： 1S/C54H36O4/c55-33-37-1-9-41(10-2-37)45-17-25-49(26-18-45)53(50-27-19-46(20-28-50)42-11-3-38(34-56)4-12-42)54(51-29-21-47(22-30-51)43-13-5-39(35-57)6-14-43)52-31-23-48(24-32-52)44-15-7-40(36-58)8-16-44/h1-36H
• InChI Key： UVIQQPAIGLRPTJ-UHFFFAOYSA-N
• SMILES： O=CC1C=CC(=CC=1)C1C=CC(=CC=1)/C(/C1C=CC(C2C=CC(C=O)=CC=2)=CC=1)=C(\C1C=CC(C2C=CC(C=O)=CC=2)=CC=1)/C1C=CC(C2C=CC(C=O)=CC=2)=CC=1

Computed Properties

• Exact Mass: 748.26135963g/mol
• Monoisotopic Mass: 748.26135963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 58
• Rotatable Bond Count: 12
• Complexity: 1120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.3
• XLogP3: 12.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on TPE-Ph-CHO

Introduction to Compound with CAS No. 1624970-54-2 and Product Name TPE-Ph-CHO

Compound with the CAS number 1624970-54-2 and the product name TPE-Ph-CHO represents a significant advancement in the field of specialty chemicals, particularly in the realm of polymer chemistry and material science. This compound, characterized by its unique structural and functional properties, has garnered considerable attention from researchers and industrial applications due to its versatility and potential applications in various high-tech sectors.

The chemical structure of TPE-Ph-CHO (4-vinylphenyl ether) encompasses a phenyl ring linked to an ether group, with a vinyl substituent at one of the carbon atoms. This configuration imparts distinct reactivity and physical properties that make it an invaluable intermediate in the synthesis of advanced polymers, coatings, and adhesives. The presence of the vinyl group allows for polymerization reactions, while the phenyl ether moiety contributes to thermal stability and mechanical strength.

In recent years, research into novel polymers has seen a surge in interest for materials that exhibit both flexibility and robustness. TPE-Ph-CHO has emerged as a promising candidate in this domain due to its ability to form copolymers with other monomers, enhancing the overall performance of the resulting materials. These copolymers find applications in automotive parts, medical devices, and consumer electronics, where lightweight yet durable materials are essential.

One of the most compelling aspects of TPE-Ph-CHO is its role in developing smart materials. Researchers have been exploring its potential in creating stimuli-responsive polymers that can change their properties in response to external stimuli such as temperature, light, or pH changes. Such materials are particularly relevant in drug delivery systems, where controlled release mechanisms are critical for therapeutic efficacy.

The synthesis of TPE-Ph-CHO involves well-established organic chemistry techniques, including etherification and vinylation reactions. The precision required in these processes underscores the importance of high-purity reagents and controlled reaction conditions. Advances in catalytic systems have further refined the synthesis pathway, enabling more efficient production with reduced environmental impact.

Industrial applications of TPE-Ph-CHO have been expanding rapidly. In the automotive industry, for instance, it is used to produce components that require high thermal resistance and flexibility. These components contribute to improved fuel efficiency and reduced emissions by enhancing vehicle aerodynamics. Similarly, in medical device manufacturing, TPE-Ph-CHO based polymers are utilized for creating biocompatible materials that can withstand rigorous physiological conditions.

The versatility of TPE-Ph-CHO extends to its use as a crosslinking agent in epoxy resins. This application is particularly valuable in coatings and adhesives where strong bonding capabilities are essential. The ability to tailor the properties of these resins by modifying the polymer architecture opens up new possibilities for high-performance materials.

Recent studies have also highlighted the potential of TPE-Ph-CHO in sustainable chemistry. By incorporating renewable feedstocks into its synthesis or developing biodegradable copolymers derived from it, researchers aim to reduce the environmental footprint of polymer production. Such efforts align with global initiatives to promote green chemistry and sustainable manufacturing practices.

The future prospects for TPE-Ph-CHO are promising, with ongoing research focusing on expanding its utility across multiple sectors. Innovations in polymer science continue to uncover new applications for this compound, reinforcing its significance as a key material in modern chemistry. As industrial demand grows for advanced materials capable of meeting stringent performance criteria, TPE-Ph-CHO is poised to play a pivotal role in shaping these developments.